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Compound of Interest

Compound Name:
3-Bromo-5-chloropyrazine-2-

carbonitrile

Cat. No.: B1288335 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-5-chloropyrazine-2-carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Bromo-5-chloropyrazine-2-carbonitrile (CAS: 440124-25-4). Adherence to these procedures

is critical for ensuring laboratory safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 3-Bromo-5-chloropyrazine-2-carbonitrile is not

readily available, data from closely related compounds, such as 3-Bromo-5-chloro-6-

ethylpyrazine-2-carbonitrile and other halogenated aromatic nitriles, indicate significant

potential hazards. The primary routes of exposure are inhalation, skin contact, and eye contact.

GHS Hazard Statements for Structurally Similar Compounds:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE):

PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are a

suitable minimum. For

prolonged contact or

immersion, consider heavier-

duty gloves such as butyl

rubber. Always inspect gloves

for integrity before use.

Eye Protection Safety goggles

Chemical splash goggles that

provide a complete seal

around the eyes are

mandatory. A face shield

should be worn in addition to

goggles when there is a

significant risk of splashing.

Skin and Body Protection Laboratory coat

A flame-resistant lab coat

should be worn and fully

buttoned.

Respiratory Protection Respirator

Work should be conducted in a

certified chemical fume hood. If

the potential for aerosolization

exists and a fume hood is not

available, a NIOSH-approved

respirator with an organic

vapor cartridge is required.

Quantitative Data Summary
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The following table summarizes the known physical and chemical properties of 3-Bromo-5-
chloropyrazine-2-carbonitrile.

Property Value

CAS Number 440124-25-4

Molecular Formula C₅HBrClN₃[2]

Molecular Weight 218.438 g/mol [2]

Polar Surface Area 49.57 Å²[2]

Vapor Pressure 0.001 mmHg at 25°C[2]

Enthalpy of Vaporization 54.956 kJ/mol[2]

Index of Refraction 1.636[2]

Molar Refractivity 39.466 cm³[2]

Operational Plan: Step-by-Step Handling Protocol
Engineering Controls:

All work with 3-Bromo-5-chloropyrazine-2-carbonitrile must be performed in a properly

functioning and certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.

Experimental Workflow:
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Safe handling workflow for 3-Bromo-5-chloropyrazine-2-carbonitrile.
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Step-by-Step Procedure:

Preparation:

Before handling the compound, ensure all necessary PPE is available and in good

condition.

Prepare your workspace in the chemical fume hood by lining it with absorbent, disposable

bench paper.

Have all necessary equipment and reagents ready to minimize movement in and out of the

fume hood.

Donning PPE:

Put on your lab coat, followed by safety goggles and a face shield if necessary.

Don the appropriate chemical-resistant gloves.

Weighing:

Weigh the required amount of 3-Bromo-5-chloropyrazine-2-carbonitrile in a tared,

sealed container within the fume hood.

If weighing outside the fume hood is unavoidable, use an enclosure to minimize the risk of

dust inhalation.

Dissolution:

Add the solvent to the container with the compound slowly and carefully to avoid

splashing.

If necessary, gently swirl or stir the mixture to dissolve the solid.

Reaction Setup:

Set up your reaction apparatus within the fume hood.
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Transfer the solution containing the compound to the reaction vessel using a pipette or

syringe.

Reaction Workup:

After the reaction is complete, quench the reaction carefully as per your experimental

protocol.

Perform all extraction and purification steps within the fume hood.

Decontamination:

Wipe down all surfaces and equipment that may have come into contact with the

compound using an appropriate solvent (e.g., ethanol or isopropanol) and then with soap

and water.

Dispose of the cleaning materials as hazardous waste.

Disposal Plan
Waste Segregation and Collection:

All waste contaminated with 3-Bromo-5-chloropyrazine-2-carbonitrile must be treated as

hazardous waste.

Waste Generation Waste Collection

Solid Waste
(Contaminated gloves, paper towels, etc.)

Labeled Halogenated
Solid Waste Container

Liquid Waste
(Reaction mixtures, solvents)

Labeled Halogenated
Liquid Waste Container

University Environmental
Health & Safety Pickup
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Disposal workflow for 3-Bromo-5-chloropyrazine-2-carbonitrile waste.
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Procedure:

Solid Waste:

Collect all contaminated solid waste, including gloves, disposable lab coats, bench paper,

and pipette tips, in a designated, clearly labeled "Halogenated Solid Waste" container.

This container should be a sealable plastic bag or a rigid container with a lid.

Liquid Waste:

Collect all liquid waste containing 3-Bromo-5-chloropyrazine-2-carbonitrile, including

reaction mixtures and washings, in a designated, clearly labeled "Halogenated Liquid

Waste" container.

The container must be made of a chemically resistant material (e.g., high-density

polyethylene) and have a secure, leak-proof cap.

Do not overfill the waste container; leave at least 10% headspace to allow for expansion.

Storage and Disposal:

Store all waste containers in a designated satellite accumulation area within the laboratory.

Ensure the waste containers are properly sealed and labeled with the full chemical name

and an approximate concentration of the contents.

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department. Do not dispose of this chemical down the drain or in

the regular trash.

By following these guidelines, you can minimize the risks associated with handling 3-Bromo-5-
chloropyrazine-2-carbonitrile and ensure the safety of yourself and your colleagues. Always

consult your institution's specific safety protocols and chemical hygiene plan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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